Cas no 1775-27-5 (2-Bromo-1-indanone)

• Product Name: 2-Bromo-1-indanone
• CAS No: 1775-27-5
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD00041030
• CID: 41969
• PubChem ID: 24870075
• Update Time: 2025-05-24

2-Bromo-1-indanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-indanone
• 2-BROMOINDAN-1-ONE
• 2-BROMOINDANONE
• 2-Bromo-2,3-dihydroinden-1-one
• 2-BroMo-1-indanone,tech.,8
• 2-BROMO-1-INDANONE: TECH.
• 2-bromo-2,3-dihydro-1H-inden-1-one
• 2-Bromoindanone,tech.
• DTXSID00938935
• 1H-Inden-1-one, 2-bromo-2,3-dihydro-
• AKOS016842861
• AM795
• MFCD00041030
• 2-bromo-indan-1-one
• AKOS000278887
• 1175-27-5
• AC-23387
• SY274598
• F73346
• bromoindanone
• 2-bromo indanone
• SCHEMBL296403
• 2-Bromo-1-indanone, 90%
• FT-0611383
• 1775-27-5
• DB-364907
• DB-020724

• MDL： MFCD00041030
• Inchi： 1S/C9H7BrO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5H2
• InChI Key： UXVCSPSWUNMPMT-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2C1)=O
• BRN： 637789

Computed Properties

• Exact Mass: 209.96800
• Monoisotopic Mass: 209.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Cream or light brown solid
• Density: 1.4270 (rough estimate)
• Melting Point: 33-38 °C (lit.)
• Boiling Point: 110-112 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5720 (estimate)
• PSA: 17.07000
• LogP: 2.18890
• Solubility: Insoluble in water

2-Bromo-1-indanone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S24/25-S36/37/39-S27-S26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S27;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-Bromo-1-indanone

Recent Advances in the Application of 2-Bromo-1-indanone (CAS: 1775-27-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-indanone (CAS: 1775-27-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its brominated indanone structure, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the most notable advancements in the use of 2-Bromo-1-indanone is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have successfully utilized 2-Bromo-1-indanone as a precursor for the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Bromo-1-indanone exhibited potent inhibitory activity against specific tyrosine kinases, highlighting its potential as a scaffold for anticancer drug design.

In addition to its applications in oncology, 2-Bromo-1-indanone has also been investigated for its neuroprotective properties. A recent study in the European Journal of Pharmacology reported that certain analogs of 2-Bromo-1-indanone showed promising activity in mitigating neuroinflammation and oxidative stress, which are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that 2-Bromo-1-indanone derivatives could serve as a foundation for developing new neuroprotective agents.

Another area of interest is the use of 2-Bromo-1-indanone in the synthesis of antimicrobial agents. Researchers have synthesized a series of indanone-based compounds using 2-Bromo-1-indanone as a starting material, and these compounds have demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the potential of these derivatives in addressing the growing challenge of antibiotic resistance.

From a methodological perspective, recent studies have employed advanced techniques such as structure-activity relationship (SAR) analysis and molecular docking to optimize the biological activity of 2-Bromo-1-indanone derivatives. These approaches have enabled researchers to identify key structural modifications that enhance potency and selectivity, paving the way for the development of more effective therapeutic agents.

In conclusion, 2-Bromo-1-indanone (CAS: 1775-27-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, makes it a promising candidate for the development of novel therapeutics. Future research should focus on further elucidating its mechanisms of action and exploring its potential in other therapeutic areas.